Cas no 1404194-47-3 (2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene)

• Product Name: 2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene
• CAS No: 1404194-47-3
• MF: C₉H₉ClF₂O
• MW: 206.616968870163
• CID: 4698758
• Update Time: 2023-08-15

2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene Chemical and Physical Properties

Names and Identifiers

• 2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene

• Inchi： 1S/C9H9ClF2O/c1-6-4-3-5-7(2)8(6)13-9(10,11)12/h3-5H,1-2H3
• InChI Key： WFVUPZJONDIQSP-UHFFFAOYSA-N
• SMILES： ClC(OC1C(C)=CC=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2